Cas no 36871-78-0 (4-Acetyl-2,5-dimethylfuran-3(2H)-one)

• Product Name: 4-Acetyl-2,5-dimethylfuran-3(2H)-one
• CAS No: 36871-78-0
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 296506
• PubChem ID: 53426546
• Update Time: 2025-04-19

4-Acetyl-2,5-dimethylfuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-2,5-dimethylfuran-3(2H)-one
• 4-Acetyl-2,5-dimethyl-3(2H)-furanone
• SB61938
• Q27294136
• AKOS016005715
• Y1BRB2IA9F
• FEMA NO. 4070
• NS00124274
• UNII-Y1BRB2IA9F
• 36871-78-0
• 4-acetyl-2,5-dimethylfuran-3-one
• 4-acetyl-2,5-dimethyl-2,3-dihydrofuran-3-one
• 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE [FHFI]
• 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE, (+/-)-
• 3(2H)-FURANONE, 4-ACETYL-2,5-DIMETHYL-
• DTXSID00958072
• SCHEMBL18339975
• DB-367274
• DTXCID701385989

• Inchi： 1S/C8H10O3/c1-4(9)7-5(2)11-6(3)8(7)10/h6H,1-3H3
• InChI Key： PAQLUNHARDKSPD-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=O)C(C1C)=O

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.127±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 265.1±39.0 ºC (760 Torr),
• Flash Point: 114.5±27.1 ºC,
• Refractive Index: 1.473
• Solubility: Dissolution (96 g/l) (25 º C),
• PSA: 43.37000
• LogP: 0.83720
• FEMA: 4070 | 4-ACETYL-2,5-DIMETHYL-3(2H)-FURANONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones